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Compound of Interest

Compound Name: Chloroethane

Cat. No.: B1197429 Get Quote

For researchers, scientists, and drug development professionals, the responsible management

of chemical waste is not just a regulatory requirement but a cornerstone of a safe and

productive laboratory environment. This guide provides essential, immediate safety and

logistical information for the proper disposal of chloroethane, also known as ethyl chloride.

Adherence to these procedural, step-by-step instructions is paramount for ensuring the safety

of laboratory personnel, protecting the environment, and maintaining regulatory compliance.

Chloroethane is a volatile, flammable, and halogenated organic compound.[1] Its classification

as a hazardous waste necessitates stringent disposal protocols. Improper disposal, such as

discarding it down the sanitary sewer or allowing it to evaporate in a fume hood, is strictly

prohibited and can lead to serious safety hazards and legal repercussions.[1][2]

Core Principles for Chloroethane Disposal
Segregation is Key: Chloroethane waste must be collected in a dedicated, clearly labeled

container specifically for halogenated organic solvents.[1] It is crucial to never mix halogenated

with non-halogenated waste streams, as this can complicate the disposal process and increase

costs.[1]

Proper Containerization: Utilize a chemically compatible container, such as a glass or

polyethylene-coated glass bottle, for the collection of liquid chloroethane waste. The container

must be prominently labeled with "Hazardous Waste," the chemical name "Chloroethane," and

associated hazard warnings (e.g., "Flammable," "Toxic").[1] To prevent the escape of volatile

organic compounds (VOCs), the container must be kept securely capped when not in active
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use.[1] Liquid waste containers should not be filled to more than 75% capacity to allow for

expansion.[3]

Regulatory Compliance: Waste disposal must be in accordance with appropriate Federal,

State, and local regulations.[2] In the United States, chloroethane waste is regulated under

the Resource Conservation and Recovery Act (RCRA). If discarded or spilled, it may be

classified as a hazardous waste with the EPA hazardous waste number D001 due to its

ignitability.[4]

Personal Protective Equipment (PPE) and Safety
Precautions
When handling chloroethane, it is imperative to use appropriate personal protective equipment

to minimize exposure risks.

PPE Item Specification Rationale

Gloves
Chemically-resistant gloves

(e.g., Viton, neoprene).[2]

To protect skin from contact

with liquid chloroethane.

Eye Protection Safety glasses or goggles.[2]
To prevent splashes or vapors

from entering the eyes.

Body Protection Apron or coveralls.[2]
To protect against splashes of

liquid chloroethane.

Respiratory Protection

Use in a well-ventilated area. A

self-contained breathing

apparatus (SCBA) may be

necessary for large spills or in

poorly ventilated areas.[2][5]

To prevent inhalation of

harmful vapors.

Handling Precautions:

Use chloroethane in a well-ventilated area, preferably within a fume hood.[2]

Eliminate all ignition sources, as chloroethane is extremely flammable.[5][6]
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Ground all metal equipment to prevent static discharge, which can ignite vapors.

Avoid contact with incompatible materials such as strong alkalis, strong acids, oxidizing

agents, and certain metals like aluminum, copper, and zinc.

Step-by-Step Disposal Protocol
The recommended disposal protocol for chloroethane waste from a laboratory setting involves

collection by a licensed hazardous waste disposal company.

Waste Accumulation: Collect chloroethane waste in a designated and properly labeled

container in a designated satellite accumulation area within the laboratory.

Container Management: Ensure the waste container is always closed except when adding

waste.[7][8] The exterior of the container must be clean and free of contamination.[3]

Request for Pickup: Once the container is full or the project is complete, arrange for pickup

by your institution's Environmental Health and Safety (EHS) office or a certified hazardous

waste hauler.[7][8]

Documentation: Complete all necessary paperwork, such as a hazardous waste tag or

manifest, as required by your institution and regulatory agencies.[8][9]

Professional Disposal: The licensed waste disposal company will then transport the

chloroethane waste to a permitted treatment, storage, and disposal facility (TSDF) for

proper management, which typically involves incineration at high temperatures.[10]

Spill Management
In the event of a chloroethane spill, immediate and appropriate action is crucial to mitigate

hazards.

Small Spills:

Alert personnel in the immediate area.

If safe to do so, eliminate all ignition sources.[4]
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Ventilate the area.

Absorb the spill with a non-combustible absorbent material, such as sand or vermiculite.[4]

[5]

Collect the absorbed material into a designated hazardous waste container.

Clean the spill area.

Large Spills:

Evacuate the area immediately.[5]

Contact your institution's emergency response team or EHS office.

Isolate the hazard area and deny entry.[4]

Contaminated materials from a spill cleanup must also be disposed of as hazardous waste.[7]

Chloroethane Disposal Workflow
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Caption: A flowchart illustrating the proper procedures for the safe disposal of chloroethane
waste in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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